Cas no 868215-58-1 (2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide)

• Product Name: 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide
• CAS No: 868215-58-1
• MF: C₁₆H₂₀N₂O₄S
• MW: 336.406002998352
• CID: 6443710
• Update Time: 2025-07-02

2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide

• Inchi： 1S/C16H20N2O4S/c1-4-22-13-8-6-5-7-12(13)17-14(19)9-18-15(20)10(2)23-11(3)16(18)21/h5-8,10-11H,4,9H2,1-3H3,(H,17,19)
• InChI Key： DSXIMSYFRUWQEU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CN1C(=O)C(C)SC(C)C1=O

Additional information on 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide

Introduction to 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide (CAS No. 868215-58-1) and Its Emerging Applications in Chemical Biology

The compound 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide (CAS No. 868215-58-1) represents a fascinating intersection of medicinal chemistry and bioorganic synthesis. This heterocyclic amide derivative has garnered significant attention in recent years due to its unique structural features and promising biological activities. The presence of a dimethyl-thiomorpholine scaffold combined with an ethoxyphenyl moiety suggests a potential for modulating various biological pathways, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

Recent advancements in chemical biology have highlighted the importance of small-molecule probes in understanding complex biological systems. The structural motif of 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide (CAS No. 868215-58-1) aligns well with this trend, as it incorporates elements known to interact with biological targets. Specifically, the thiomorpholine ring is a privileged scaffold frequently observed in bioactive molecules, exhibiting properties such as enhanced solubility and improved metabolic stability. These characteristics are particularly desirable in the development of next-generation pharmaceuticals.

The dimethyl-substituted thiomorpholine core in this compound may contribute to its binding affinity by introducing steric hindrance and electronic modulation. Such modifications are often employed to fine-tune pharmacokinetic profiles and target specificity. Additionally, the acetamide functional group at the nitrogen position can serve as a hinge region, facilitating interactions with protein targets through hydrogen bonding and dipole-dipole interactions. The ethoxyphenyl substituent further enhances the molecular diversity of the compound, potentially influencing its pharmacological effects through aromatic stacking or hydrophobic interactions.

In the context of current research, this compound has shown promise in preclinical studies as a modulator of enzyme activity and receptor binding. For instance, preliminary data suggest that derivatives of this class may exhibit inhibitory effects on certain kinases or ion channels, which are implicated in various diseases including cancer and neurodegenerative disorders. The ability to modulate these targets could lead to novel therapeutic strategies targeting pathways that are currently understudied or resistant to existing treatments.

The synthesis of 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide (CAS No. 868215-58-1) presents an intriguing challenge for synthetic chemists due to its complex heterocyclic framework. Modern synthetic methodologies have enabled efficient construction of such molecules through multi-step sequences involving cyclization reactions and nucleophilic substitutions. The use of transition-metal-catalyzed cross-coupling reactions has further streamlined the process, allowing for modular assembly of the target structure with high precision.

The pharmacological evaluation of this compound has been complemented by computational studies using molecular modeling techniques. These simulations have provided insights into its binding mode within biological targets, helping to rationalize its observed activities. By integrating experimental data with computational predictions, researchers can accelerate the optimization process and identify lead compounds with enhanced efficacy and reduced toxicity.

One particularly noteworthy aspect of this compound is its potential for chemical diversity through structural analogs. By systematically varying substituents on the dimethyl-thiomorpholine or ethoxyphenyl moieties, libraries of derivatives can be generated for high-throughput screening assays. This approach has been successfully employed in drug discovery programs to identify novel bioactive molecules with improved pharmacological profiles.

The role of natural product-inspired scaffolds in medicinal chemistry cannot be overstated. The structural features of 2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide (CAS No. 868215-58-1) echo many successful drug candidates that have originated from natural products or their synthetic equivalents. This underscores the importance of leveraging nature's chemical libraries as inspiration for developing new therapeutic agents.

Future directions for research on this compound may include exploring its potential as an intermediate in larger synthetic schemes or investigating its interactions with other biological macromolecules such as nucleic acids or lipids. Additionally, studying its pharmacokinetic properties will be crucial for assessing its suitability for clinical translation.

In conclusion,2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)-N-(2-ethoxyphenyl)acetamide (CAS No. 868215-58-1) represents a compelling example of how structural innovation can drive discovery in chemical biology and drug development. Its unique scaffold and promising biological activities position it as a valuable asset for researchers seeking to develop novel therapeutics targeting complex diseases.